N-[(4-fluorophenyl)methyl]-2-[[3-(2-methoxyethyl)-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[[3-(2-methoxyethyl)-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H22FN3O3S2/c1-12-9-15-17(28-12)18(25)23(7-8-26-2)19(22-15)27-11-16(24)21-10-13-3-5-14(20)6-4-13/h3-6,12H,7-11H2,1-2H3,(H,21,24)
• InChI Key: VEYJJVVKOLYJGT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NCC3=CC=C(C=C3)F)CCOC
• Molecular Formula: C19H22FN3O3S2
• Molecular Weight: 423.5 g/mol

Description

Chemical Reactions Analysis

Detailed information on the chemical reactions involving this compound is not available.

Scientific Research Applications

Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibition

N-[(4-fluorophenyl)methyl]-2-[[3-(2-methoxyethyl)-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide is a compound structurally related to 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates. These compounds have shown potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), crucial enzymes in DNA synthesis and repair. A study demonstrated that these compounds, particularly the classical analogue, exhibit potent dual inhibitory activities against human TS and DHFR, suggesting potential applications in cancer therapy (Gangjee et al., 2008).

Antitumor Activity

Related thieno[3,2-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor activity. These compounds displayed potent anticancer activity on various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma. Some derivatives exhibited growth inhibition comparable to doxorubicin, a well-known chemotherapy drug (Hafez & El-Gazzar, 2017).

Molecular Structure and Drug Likeness Analysis

A study focused on the molecular structure, natural bond orbital calculations, and vibrational assignments of a similar compound, 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide, using density functional theory. The study also evaluated its drug likeness based on Lipinski's rule and pharmacokinetic properties, suggesting its potential as an antiviral agent against SARS-CoV-2 (Mary et al., 2020).

Antibacterial Activity

Oxazolidinone analogs structurally related to N-[(4-fluorophenyl)methyl]-2-[[3-(2-methoxyethyl)-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide have shown promising antibacterial activities. These compounds effectively inhibit various clinically important human pathogens, indicating potential applications in the treatment of bacterial infections (Zurenko et al., 1996).

Met Kinase Inhibition

Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides, similar in structure to the compound , have been identified as potent and selective Met kinase inhibitors. This suggests potential therapeutic applications in cancer treatment, as Met kinase plays a critical role in cancer cell growth and metastasis (Schroeder et al., 2009).